Notch Inhibitor
  • BMS-983970
    BMS-983970
    • Cat. No.:
    • B606279
    • CAS No.:
    • Molecular Formula:
    • C26H26F4N4O3
    • Molecular Weight:
    • 518.5 g/mol
    Description
    BMS-983970 is a pan-Notch inhibitor.
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  • BMS-986115
    BMS-986115
    • Cat. No.:
    • B606283
    • CAS No.:
    • 1584647-27-7
    • Molecular Formula:
    • C26H25F7N4O3
    • Molecular Weight:
    • 574.5 g/mol
    Description
    BMS-986115 has been used in trials studying the treatment of Various Advanced Cancer.
    Varegacestat is an orally bioavailable, gamma secretase (GS) and pan-Notch inhibitor, with potential antineoplastic activi...
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  • Crenigacestat
    Crenigacestat
    • Cat. No.:
    • B606810
    • CAS No.:
    • 1421438-81-4
    • Molecular Formula:
    • C22H23F3N4O4
    • Molecular Weight:
    • 464.4 g/mol
    Description
    Crenigacestat (LY3039478) is an orally active Notch and g-secretase inhibitor, with an IC50 of 1 nM in most of the tumor cell lines tested.
    LY3039478 has been used in trials studying the treatment and basic s...
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  • JI051
    JI051
    • Cat. No.:
    • B608194
    • CAS No.:
    • 2234281-75-3
    • Molecular Formula:
    • C22H24N2O3
    • Molecular Weight:
    • 364.45
    Description
    JI051 is an inhibitor of the cancer-associated transcription factor Hes1 via the PHB2 chaperone. JI051 stabilizes PHB2's interaction with Hes1 outside the nucleus, inducing G2/M cell cycle arrest....
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  • RO4929097
    RO4929097
    • Cat. No.:
    • B610519
    • CAS No.:
    • 847925-91-1
    • Molecular Formula:
    • C22H20F5N3O3
    • Molecular Weight:
    • 469.4 g/mol
    Description
    RO4929097 is a member of the class of dibenzoazepines that is the amide formed from formal condensation of the carboxy group of 2,2-dimethyl-3-oxo-3-[(2,2,3,3,3-pentafluoropropyl)amino]propanoic acid with the am...
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  • FLI-06
    FLI-06
    • Cat. No.:
    • B1672773
    • CAS No.:
    • 313967-18-9
    • Molecular Formula:
    • C25H30N2O5
    • Molecular Weight:
    • 438.5 g/mol
    Description
    gamma-secretase inhibitor
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  • Semagacestat
    Semagacestat
    • Cat. No.:
    • B1681725
    • CAS No.:
    • 425386-60-3
    • Molecular Formula:
    • C19H27N3O4
    • Molecular Weight:
    • 361.4 g/mol
    Description
    (2S)-2-hydroxy-3-methyl-N-[(2S)-1-[[(5S)-3-methyl-4-oxo-2,5-dihydro-1H-3-benzazepin-5-yl]amino]-1-oxopropan-2-yl]butanamide is a peptide.
    Semagacestat has been used in trials studying the treatment of Alzheim...
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  • SAHM1
    SAHM1
    • Cat. No.:
    • B10858065
    • CAS No.:
    • Molecular Formula:
    • C94H162N36O23S
    • Molecular Weight:
    • 2196.6 g/mol
    Description
    SAHM1 is a useful research compound. Its molecular formula is C94H162N36O23S and its molecular weight is 2196.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SAHM1 suitable for many resear...
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  • JI130
    JI130
    • Cat. No.:
    • B12385353
    • CAS No.:
    • Molecular Formula:
    • C23H24N2O3
    • Molecular Weight:
    • 376.4 g/mol
    Description
    JI130 is a useful research compound. Its molecular formula is C23H24N2O3 and its molecular weight is 376.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality JI130 suitable for many research ap...
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  • NADI-351
    NADI-351
    • Cat. No.:
    • B15621058
    • CAS No.:
    • Molecular Formula:
    • C19H20FN5O4S2
    • Molecular Weight:
    • 465.5 g/mol
    Description
    NADI-351 is a useful research compound. Its molecular formula is C19H20FN5O4S2 and its molecular weight is 465.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality NADI-351 suitable for many re...
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